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Disclaimer: The following application notes and protocols have been compiled based on
publicly available data for the well-characterized, FDA-approved IDH1 inhibitor, Ivosidenib (AG-
120). The term "IDH1 Inhibitor 5" did not correspond to a specific, publicly documented
compound in our search. Researchers should verify the specific properties and handling
instructions for their particular "IDH1 Inhibitor 5" if it is a different molecule.

Introduction

Isocitrate dehydrogenase 1 (IDH1) is a key metabolic enzyme that catalyzes the oxidative
decarboxylation of isocitrate to a-ketoglutarate (a-KG).[1] In several cancers, including glioma,
acute myeloid leukemia (AML), and cholangiocarcinoma, a mutation in the IDH1 gene leads to
a neomorphic enzymatic activity. This mutant IDH1 converts a-KG to the oncometabolite R-2-
hydroxyglutarate (2-HG).[1][2][3] The accumulation of 2-HG is implicated in tumorigenesis
through epigenetic dysregulation and altered cellular metabolism.[1][2][3]

Ivosidenib (AG-120) is a potent and selective allosteric inhibitor of the mutant IDH1 enzyme.[2]
It binds to the mutant enzyme, blocking the production of 2-HG and thereby restoring normal
cellular differentiation and inhibiting tumor growth.[3][4] These application notes provide
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detailed information on the stability and solubility of Ivosidenib in DMSO, along with protocols

for its handling, storage, and use in research applications.

Physicochemical Properties and Solubility

Ivosidenib is supplied as a solid, and its solubility in DMSO is a critical parameter for in vitro

studies. It is important to use fresh, anhydrous DMSO for preparing stock solutions, as

moisture can reduce the solubility of the compound.[5][6]

Property Value Reference(s)
Molecular Weight 582.96 g/mol [6]
Appearance Crystalline solid [7]

Solubility in DMSO 100 mg/mL (171.53 mM) [6]

237 mg/mL (406.55 mM) [4]

Solubility in Water Insoluble [6]

Solubility in Ethanol 100 mg/mL [6]

Note: Sonication may be required to fully dissolve the compound in DMSO.[4]

Stability and Storage

Proper storage of the IDH1 inhibitor is crucial to maintain its activity and ensure experimental

reproducibility.

Storage )

Form Duration Reference(s)
Temperature

Solid Powder -20°C 3 years [4]

In Solvent (DMSO) -80°C 1 year [4]

-20°C 1 month [5]

Key Recommendations:
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» Store solid compound in a dry, dark environment.
e For stock solutions, aliquot into single-use volumes to avoid repeated freeze-thaw cycles.[8]

e Protect from light.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Ivosidenib in DMSO, a
common starting concentration for in vitro assays.

Materials:

Ivosidenib (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

o Calculate the required mass:

o For 1 mL of a 10 mM solution, the required mass is:

= Mass (mg) = 10 mmol/L* 1 mL* (1 L/1000 mL) * 582.96 g/mol * (1000 mg/ 1 g) =5.83
mg

» Weigh the compound:

o Carefully weigh out 5.83 mg of lvosidenib powder and place it in a sterile microcentrifuge
tube.
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» Add DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Ivosidenib
powder.

¢ Dissolve the compound:
o Vortex the tube vigorously for 1-2 minutes to dissolve the compound.

o If the compound does not fully dissolve, sonicate the tube for 5-10 minutes.[4] Visually
inspect the solution to ensure there are no visible particles.

 Aliquot and store:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 pL or 50 pL) in
sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term
storage (up to 1 month).[4][5]

In Vitro Mutant IDH1 Enzyme Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of the
compound against the mutant IDH1 enzyme.

Materials:

Recombinant mutant IDH1 (R132H or R132C) enzyme

o-ketoglutarate (a-KG)

NADPH

Assay buffer (e.g., 50 mM Tris-HCI, pH 7.4, 20 mM MgCI2, 0.01% Tween 20)[9]

Ivosidenib stock solution (e.g., 10 mM in DMSO)

Detection reagent for 2-HG or a method to measure NADPH consumption
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o 384-well or 96-well assay plates
Procedure:
o Prepare serial dilutions:

o Prepare a serial dilution of the Ivosidenib stock solution in DMSO. Then, dilute these into
the assay buffer to achieve the desired final concentrations. Ensure the final DMSO
concentration in the assay is low (e.g., <1%) to avoid solvent effects.[9]

e Enzyme pre-incubation:

o Add the diluted Ivosidenib and the recombinant mutant IDH1 enzyme to the wells of the
assay plate.

o Incubate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.[9]
« Initiate the reaction:

o Add a mixture of a-KG and NADPH to each well to start the enzymatic reaction.[9]
 Incubate:

o Incubate the plate at 37°C for a specified period (e.g., 60-90 minutes).[9]
e Terminate and detect:

o Stop the reaction and measure the amount of 2-HG produced or the amount of NADPH
consumed using a suitable detection method.

e Data analysis:

o Calculate the percent inhibition for each inhibitor concentration and determine the 1C50
value by fitting the data to a dose-response curve.

Visualizations
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Caption: Mechanism of action of Ivosidenib in inhibiting mutant IDH1.
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Caption: Workflow for preparing and using Ivosidenib in an in vitro assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for a Representative
IDH1 Inhibitor (Ivosidenib)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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